Cas no 819792-52-4 (2-Propen-1-one, 3-phenyl-1-[3-(trifluoromethyl)phenyl]-)
819792-52-4 structure
Product Name:2-Propen-1-one, 3-phenyl-1-[3-(trifluoromethyl)phenyl]-
CAS No:819792-52-4
MF:C16H11F3O
MW:276.253154993057
CID:702464
PubChem ID:4457728
Update Time:2025-04-19
2-Propen-1-one, 3-phenyl-1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 3-phenyl-1-[3-(trifluoromethyl)phenyl]-
- 3-phenyl-1-[3-(trifluoromethyl)phenyl]prop-2-en-1-one
- 3-Phenyl-1-(3-(trifluoromethyl)phenyl)prop-2-en-1-one
- PBGSCTPDAVCTBJ-UHFFFAOYSA-N
- AKOS017085819
- 819792-52-4
- DTXSID70403488
- 3'-trifluoromethylchalcone
-
- Inchi: 1S/C16H11F3O/c17-16(18,19)14-8-4-7-13(11-14)15(20)10-9-12-5-2-1-3-6-12/h1-11H
- InChI Key: PBGSCTPDAVCTBJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C(C=CC2C=CC=CC=2)=O)C=1)(F)F
Computed Properties
- Exact Mass: 276.07619946g/mol
- Monoisotopic Mass: 276.07619946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 17.1Ų
2-Propen-1-one, 3-phenyl-1-[3-(trifluoromethyl)phenyl]- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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